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Compound of Interest

1-Chloro-2-methyl-3,4-
Compound Name:
dinitrobenzene

cat. No.: B1356957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound with the
molecular formula C7H5CIN204, identified by the IUPAC name 1-Chloro-2-methyl-3,5-
dinitrobenzene. This document details its chemical properties, synthesis, and known biological
activities, presenting quantitative data in structured tables and outlining experimental
methodologies.

Chemical Identity and Properties

1-Chloro-2-methyl-3,5-dinitrobenzene, also commonly known as 2-Chloro-4,6-dinitrotoluene, is
a solid, crystalline substance.[1] The key physicochemical properties of this compound are

summarized in the table below.
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Property Value Source
Molecular Formula C7H5CIN204 [2]
Molecular Weight 216.58 g/mol [2]

1-Chloro-2-methyl-3,5-
IUPAC Name o [3]
dinitrobenzene

CAS Number 96-90-2 [1]
Melting Point 49 °C [4]
Boiling Point 308.6+£37.0 °C (Predicted) [5]
Density 1.532 g/cm3 [4]
Appearance Colorless to off-white solid [5]

Synthesis

A common method for the synthesis of related dinitrotoluene isomers involves the nitration of a
substituted toluene precursor. While a specific detailed protocol for the direct synthesis of 1-
Chloro-2-methyl-3,5-dinitrobenzene was not found in the immediate search, a general
approach can be inferred from the synthesis of similar compounds. The synthesis of 1-chloro-
2,6-dinitrobenzene, for instance, can be achieved through a Sandmeyer reaction starting from
2,6-dinitroaniline.[6]

A plausible synthetic route for 1-Chloro-2-methyl-3,5-dinitrobenzene could involve the nitration
of 2-chloro-toluene. It is important to note that nitration of toluene and its derivatives often
results in a mixture of isomers.[7]

Logical Workflow for Potential Synthesis:
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Caption: Plausible synthetic workflow for 1-Chloro-2-methyl-3,5-dinitrobenzene.
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Biological Activity and Toxicology

Dinitrotoluenes (DNTS) as a class of compounds are known for their toxicity.[8] Exposure to
DNTs has been associated with a range of adverse health effects in both humans and animals.

General Toxicity of Dinitrotoluenes

Studies on various DNT isomers have indicated potential health risks. The primary targets of
DNT toxicity include the hematopoietic, cardiovascular, nervous, and reproductive systems.[3]
Chronic exposure in factory workers has been linked to symptoms such as cyanosis, vertigo,
headaches, and in some cases, ischemic heart disease.[8] Animal studies have demonstrated
that technical grade mixtures of dinitrotoluene isomers can induce cancer, including liver
carcinomas, subcutaneous fibromas, and fibrosarcomas in rats.[9] Furthermore, adverse
reproductive effects, such as testicular atrophy and decreased spermatogenesis, have been
observed in animals exposed to DNTs.[9]

The U.S. Environmental Protection Agency (EPA) has classified a mixture of 2,4- and 2,6-DNT
as a Class B2 (probable human) carcinogen.[10]

Specific Data on 1-Chloro-2-methyl-3,5-dinitrobenzene

While extensive biological data specifically for 1-Chloro-2-methyl-3,5-dinitrobenzene is not
readily available in the reviewed literature, its structural similarity to other toxic dinitrotoluenes
suggests that it should be handled with significant caution. The toxicological profile is likely to
be similar to that of other DNT isomers.

Summary of Toxicological Endpoints for Dinitrotoluenes:
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Endpoint Observed Effects Species

Hepatocellular carcinomas,
Carcinogenicity subcutaneous fibromas and Rats, Mice

fibrosarcomas, kidney tumors

Testicular atrophy, decreased
Reproductive Toxicity spermatogenesis, non- Dogs, Rats, Mice

functioning ovaries

] o Hematopoietic, cardiovascular, )
Systemic Toxicity Humans, Animals
and nervous system effects

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 1-Chloro-2-methyl-3,5-
dinitrobenzene were not found in the performed searches. However, standard toxicological
assays would be employed to assess its biological activity.

Hypothetical Experimental Workflow for Toxicity Assessment:

E—Chloro-Z-methyl-S,5-dinitrobenzena

In Vitro Assays 4 In Vivo Studies (Animal Models) )
Y
Cell Viability Assays Genotoxicity Assays Acute Toxicity Studies
(e.g., MTT, LDH) (e.g., Ames test, Comet assay) (LD50 determination)
Y
[Chronic Toxicity & Carcinogenicity Studiesj
Y
Reproductive and Developmental Toxicity Studies]
- J
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Caption: A logical workflow for the toxicological evaluation of the target compound.

Signaling Pathways

Specific signaling pathways affected by 1-Chloro-2-methyl-3,5-dinitrobenzene have not been
elucidated in the available literature. Given the carcinogenic nature of related dinitrotoluenes, i
is plausible that this compound could interfere with cellular pathways involved in cell cycle
regulation, DNA repair, and apoptosis. The metabolic activation of nitroaromatic compounds
can lead to the formation of reactive intermediates that can adduct to DNA and proteins, a
potential mechanism for genotoxicity and carcinogenicity.

Hypothesized Cellular Impact Pathway:
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Caption: Hypothesized mechanism of action leading to carcinogenicity.

Conclusion

1-Chloro-2-methyl-3,5-dinitrobenzene (C7H5CIN204) is a dinitrotoluene derivative with a
toxicological profile that is anticipated to be similar to other compounds in its class. While
specific experimental data for this particular isomer is limited in the public domain, the known
hazards of dinitrotoluenes warrant extreme caution in its handling and use. Further research is
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required to fully characterize its biological activities, mechanisms of action, and potential for
therapeutic or other applications. The information provided in this guide serves as a
foundational resource for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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